1-Methyl-4-thionaphthamide

• Molecular Formula: C12H11NS
• Molecular Weight: 201.29 g/mol
• IUPAC Name: 4-methylnaphthalene-1-carbothioamide
• InChI: InChI=1S/C12H11NS/c1-8-6-7-11(12(13)14)10-5-3-2-4-9(8)10/h2-7H,1H3,(H2,13,14)
• InChI Key: NGALPGPLXASTQC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C2=CC=CC=C12)C(=S)N

Description

1-Methyl-4-thionaphthamide is a useful research compound. Its molecular formula is C12H11NS and its molecular weight is 201.29 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

At a temperature and in the manner as described in Example 1, 39 g of potassium thiocyanate (0.4 mol) are stirred into 0.3 l of 98% hydrofluoric acid, 47 g of α-methylnaphthalene (0.33 mol) are added, and the mixture is stirred for 4 hours at room temperature. The reaction is then complete. Work-up is possible by stirring with ice, as described in the preceding Examples, or by distilling off the greater part of the hydrofluoric acid in a steel apparatus before stirring with ice. 64 g of 1-methyl-4-thionaphthamide having a melting point of 143° - 145° C are obtained, which corresponds to a yield of 97% of the theoretical yield, relative to α-methyl-naphthalene used.

Synthesis routes and methods II

Procedure details